Cas no 1806728-29-9 (4-(Chloromethyl)-5-fluoro-3-nitro-2-(trifluoromethoxy)pyridine)

• Product Name: 4-(Chloromethyl)-5-fluoro-3-nitro-2-(trifluoromethoxy)pyridine
• CAS No: 1806728-29-9
• MF: C₇H₃ClF₄N₂O₃
• MW: 274.556934595108
• CID: 4828681
• Update Time: 2025-07-15

4-(Chloromethyl)-5-fluoro-3-nitro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-5-fluoro-3-nitro-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3ClF4N2O3/c8-1-3-4(9)2-13-6(5(3)14(15)16)17-7(10,11)12/h2H,1H2
• InChI Key： JPKJTTINCMTOFZ-UHFFFAOYSA-N
• SMILES： ClCC1C(=CN=C(C=1[N+](=O)[O-])OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 2.7
• Topological Polar Surface Area: 67.9

Additional information on 4-(Chloromethyl)-5-fluoro-3-nitro-2-(trifluoromethoxy)pyridine

Introduction to 4-(Chloromethyl)-5-fluoro-3-nitro-2-(trifluoromethoxy)pyridine (CAS No. 1806728-29-9)

4-(Chloromethyl)-5-fluoro-3-nitro-2-(trifluoromethoxy)pyridine, identified by its CAS number 1806728-29-9, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of molecules widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of a chloromethyl group, a fluoro substituent, a nitro group, and a trifluoromethoxy group, contribute to its unique chemical properties and potential applications in synthetic chemistry and bioactivity studies.

The chloromethyl functional group at the 4-position of the pyridine ring introduces reactivity that is often exploited in the synthesis of more complex molecules. This group can participate in nucleophilic addition reactions, allowing for further functionalization and the construction of larger molecular frameworks. The fluoro atom at the 5-position is a key feature that influences the electronic properties of the molecule, potentially modulating its interactions with biological targets. Fluorine substitution is well-documented for its ability to enhance metabolic stability, improve binding affinity, and alter pharmacokinetic profiles in drug candidates.

The nitro group at the 3-position adds another layer of reactivity and electronic influence. Nitro groups are commonly used in medicinal chemistry due to their ability to act as electron-withdrawing substituents, which can affect both the geometry and electronic distribution of the molecule. Additionally, nitro groups can be reduced to amino groups under specific conditions, providing a versatile handle for further chemical manipulation. The presence of both electron-withdrawing and electron-donating groups in close proximity can create regions of interest for studying electronic effects and their impact on biological activity.

The trifluoromethoxy group at the 2-position is another critical substituent that imparts unique properties to the molecule. Trifluoromethoxy groups are known for their ability to enhance lipophilicity, improve metabolic stability, and increase binding affinity at certain biological targets. This substitution pattern is frequently observed in approved drugs due to its favorable pharmacokinetic profile. The combination of these four distinct functional groups makes 4-(Chloromethyl)-5-fluoro-3-nitro-2-(trifluoromethoxy)pyridine a promising scaffold for developing novel therapeutic agents.

Recent research has highlighted the importance of fluorinated pyridines in drug discovery. Studies have demonstrated that fluorine substitution can significantly alter the pharmacological properties of molecules, including their potency, selectivity, and duration of action. For instance, fluorinated pyridines have been shown to improve the bioavailability of small-molecule drugs by enhancing their ability to cross biological membranes. The structural motif present in 4-(Chloromethyl)-5-fluoro-3-nitro-2-(trifluoromethoxy)pyridine aligns with these findings, suggesting potential applications in designing next-generation pharmaceuticals.

In synthetic chemistry, this compound serves as a versatile building block for constructing more complex scaffolds. The reactivity of the chloromethyl group allows for facile introduction of various nucleophiles, enabling the synthesis of diverse derivatives. These derivatives can then be screened for biological activity across multiple targets relevant to human health. The presence of other functional groups such as the fluoro, nitro, and trifluoromethoxy substituents provides additional handles for optimizing properties such as solubility, permeability, and binding affinity.

One area where this compound has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes and are frequently targeted by therapeutic agents. The pyridine core is a common feature in kinase inhibitors due to its ability to interact with specific residues within the active site of these enzymes. By incorporating fluorinated and nitro-substituted pyridines into drug candidates, researchers aim to enhance binding affinity and selectivity against target kinases.

Another emerging application involves using this compound as a precursor for developing antimicrobial agents. The unique combination of functional groups makes it an attractive candidate for generating molecules with enhanced activity against resistant bacterial strains. Fluorinated compounds have been increasingly explored for their ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. The structural features present in 4-(Chloromethyl)-5-fluoro-3-nitro-2-(trifluoromethoxy)pyridine could potentially be leveraged to design novel antibiotics or antiseptics.

The role of computational chemistry has also been instrumental in understanding the potential applications of this compound. Molecular modeling studies have been used to predict how different substituents influence binding interactions with biological targets. These studies often involve generating three-dimensional structures of potential drug candidates and simulating their interactions with proteins or nucleic acids. By analyzing these interactions computationally, researchers can identify key structural features that contribute to bioactivity and refine molecular designs accordingly.

In conclusion,4-(Chloromethyl)-5-fluoro-3-nitro-2-(trifluoromethoxy)pyridine (CAS No. 1806728-29-9) represents a fascinating compound with significant potential in pharmaceutical research and drug development. Its unique structural features—comprising a chloromethyl, fluoro, nitro, and trifluoromethoxy group—make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for fluorinated pyridines,4-(Chloromethyl)-5-fluoro-3-nitro-2-(trifluoromethoxy)pyridine is poised to play an important role in advancing medicinal chemistry discoveries.